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Get Quote

Introduction: The Strategic Importance of Ethyl 3-
hydroxy-4-methoxybenzoate

In the landscape of pharmaceutical development, the efficiency, purity, and scalability of
synthetic routes are paramount. Pharmaceutical intermediates are the foundational building
blocks upon which complex Active Pharmaceutical Ingredients (APIs) are constructed. Ethyl 3-
hydroxy-4-methoxybenzoate (CAS No. 148527-38-2), also known as Ethyl Isovanillate, has
emerged as a strategically important intermediate.[1] Its substituted benzene ring, featuring
hydroxyl, methoxy, and ethyl ester functionalities, offers a versatile scaffold for medicinal
chemists. The differential reactivity of the phenolic hydroxyl group versus the ester allows for
sequential, regioselective modifications, a critical attribute for building molecular complexity.

This document provides a comprehensive guide for researchers and drug development
professionals, detailing the synthesis, purification, and analytical characterization of Ethyl 3-
hydroxy-4-methoxybenzoate. Furthermore, it presents a practical application workflow,
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illustrating its role as a precursor in the synthesis of advanced pharmaceutical agents, thereby
underscoring its value in the drug development pipeline.

Physicochemical & Structural Data

A thorough understanding of a compound's physical properties is essential for its handling,
reaction setup, and purification. The key properties of Ethyl 3-hydroxy-4-methoxybenzoate
are summarized below.

Property Value Source
CAS Number 148527-38-2 [2]
Molecular Formula C10H1204 [1]
Molecular Weight 196.20 g/mol [1]

ethyl 3-hydroxy-4-
UPAC Name me:/hoxyt})/enzo};te s

Ethyl isovanillate, 3-hydroxy-4-

Synonyms methoxybenzoic acid ethyl [1]
ester
Appearance Solid (predicted) [3]

Section 1: Synthesis Protocol

The most direct and industrially scalable method for preparing Ethyl 3-hydroxy-4-
methoxybenzoate is the Fischer esterification of its corresponding carboxylic acid, 3-hydroxy-
4-methoxybenzoic acid (isovanillic acid).

Protocol 1: Synthesis via Acid-Catalyzed Fischer
Esterification

Principle: This reaction involves the acid-catalyzed condensation of a carboxylic acid
(isovanillic acid) with an alcohol (ethanol). The reaction is an equilibrium process. To drive the
reaction toward the formation of the ester product, a large excess of the alcohol reactant
(ethanol) is used, shifting the equilibrium in accordance with Le Chatelier's principle. A strong
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acid, such as sulfuric acid, serves as the catalyst by protonating the carbonyl oxygen of the
carboxylic acid, thereby increasing its electrophilicity. The reaction is heated to reflux to
increase the reaction rate. A similar procedure is effective for the synthesis of its isomer, ethyl
vanillate.[3]

Reaction Scheme:

Fischer Esterification

+ Ethanol
(Excess)

H2S0a4 (cat.)A (Reflux) —» Ethyl 3-hydroxy-4-methoxybenzoate
——
3-Hydroxy-4-methoxybenzoic Acid
(Isovanillic Acid)

+ H20

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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